Cas no 263365-05-5 (6-hydroxy-3-(4-methoxyphenyl)-4-methyl-2H-chromen-2-one)

• Product Name: 6-hydroxy-3-(4-methoxyphenyl)-4-methyl-2H-chromen-2-one
• CAS No: 263365-05-5
• MF: C₁₇H₁₄O₄
• MW: 282.290665149689
• CID: 3057381
• Update Time: 2026-04-28

6-hydroxy-3-(4-methoxyphenyl)-4-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-HYDROXY-3(4'-METHOXYPHENYL)-4-METHYLCOUMARIN
• 6-hydroxy-3-(4-methoxyphenyl)-4-methyl-2H-chromen-2-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids Hydroxyisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids

Additional information on 6-hydroxy-3-(4-methoxyphenyl)-4-methyl-2H-chromen-2-one

Introduction to 6-Hydroxy-3-(4-Methoxyphenyl)-4-Methyl-2H-Chromen-2-One (CAS No. 263365-05-5)

6-Hydroxy-3-(4-methoxyphenyl)-4-methyl-2H-chromen-2-one, with the CAS number 263365-05-5, is a compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of chromones, which are known for their diverse biological activities and potential therapeutic applications. The structure of 6-hydroxy-3-(4-methoxyphenyl)-4-methyl-2H-chromen-2-one features a chromone core with specific functional groups that contribute to its unique properties and biological activities.

The chromone scaffold is a well-studied motif in natural products and synthetic compounds, often associated with a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The presence of the hydroxyl group at the 6-position, the methoxy group at the 4-position of the phenyl ring, and the methyl group at the 4-position of the chromone ring in 6-hydroxy-3-(4-methoxyphenyl)-4-methyl-2H-chromen-2-one further enhances its structural complexity and potential biological effects.

Recent research has focused on elucidating the mechanisms by which 6-hydroxy-3-(4-methoxyphenyl)-4-methyl-2H-chromen-2-one exerts its biological activities. Studies have shown that this compound possesses potent antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These findings suggest that 6-hydroxy-3-(4-methoxyphenyl)-4-methyl-2H-chromen-2-one could be a promising candidate for the development of novel antioxidants for therapeutic use.

In addition to its antioxidant properties, 6-hydroxy-3-(4-methoxyphenyl)-4-methyl-2H-chromen-2-one has been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These results indicate that 6-hydroxy-3-(4-methoxyphenyl)-4-methyl-2H-chromen-2-one may have potential applications in the treatment of inflammatory diseases.

The anticancer potential of 6-hydroxy-3-(4-methoxyphenyl)-4-methyl-2H-chromen-2-one has also been explored. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism by which 6-hydroxy-3-(4-methoxyphenyl)-4-methyl-2H-chromen-2-one exerts its anticancer effects involves the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

Beyond its direct biological activities, 6-hydroxy-3-(4-methoxyphenyl)-4-methyl-2H-chromen-2-one has also been studied for its potential as a lead compound in drug discovery. Researchers have used this compound as a starting point to develop more potent and selective analogs with improved pharmacological profiles. Structure-activity relationship (SAR) studies have identified key structural features that contribute to the biological activity of this compound, providing valuable insights for rational drug design.

In terms of synthetic methods, several approaches have been reported for the preparation of 6-hydroxy-3-(4-methoxyphenyl)-4-methyl-2H-chromen-2-one. These methods typically involve multistep reactions starting from readily available precursors such as phenols and ketones. The choice of synthetic route depends on factors such as yield, purity, and scalability, making it an important consideration for both academic research and industrial applications.

The safety profile of 6-hydroxy-3-(4-methoxyphenyl)-4-methyl-2H-chromen-2-one is another critical aspect that has been evaluated in preclinical studies. Toxicity assays have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, more comprehensive safety assessments are needed to fully understand its potential side effects and long-term safety.

In conclusion, 6-hydroxy-3-(4-methoxyphenyl)-4-methyl-2H-chromen-2-one (CAS No. 263365-05-5) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties, make it an attractive target for drug discovery and development. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic applications of this compound, highlighting its importance in advancing our understanding of chromone-based therapeutics.